Methyl 3-chloro-4-(2-methoxy-2-oxoethyl)benzoate

• Molecular Formula: C11H11ClO4
• Molecular Weight: 242.65 g/mol
• IUPAC Name: methyl 3-chloro-4-(2-methoxy-2-oxoethyl)benzoate
• InChI: InChI=1S/C11H11ClO4/c1-15-10(13)6-7-3-4-8(5-9(7)12)11(14)16-2/h3-5H,6H2,1-2H3
• InChI Key: IVBYTVHOWUMPQA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(C=C(C=C1)C(=O)OC)Cl

Description

Methyl 3-chloro-4-(2-methoxy-2-oxoethyl)benzoate is a useful research compound. Its molecular formula is C11H11ClO4 and its molecular weight is 242.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-(bromomethyl)-3-chlorobenzoate (10 g, 37.95 mmol) in MeOH (300 mL) was added TEA (4.2 mL, 30.36 mmol) and Pd(dppf)Cl2 (2.8 g, 3.8 mmol). The reaction was heated under 0.4 MPa CO pressure at 60° C. for 3 h, filtered and concentrated. The residue was purified by Combi-Flash (120 g silica gel, start PE/EA=10:0 to 5:1 by gradient, 60 mL/min, 60 min, 3.6 L total solvent volume) to afford product as a white solid (2.7 g, 29%). MS (ESI): m/z 243.0 [M+1]+.